Cas no 90536-18-8 (Benzoic acid, 3-hydroxy-2,6-dimethyl-)

• Product Name: Benzoic acid, 3-hydroxy-2,6-dimethyl-
• CAS No: 90536-18-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 4735950
• PubChem ID: 21199120
• Update Time: 2025-06-12

Benzoic acid, 3-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2,6-dimethyl-
• OYAQDECKBQDDBJ-UHFFFAOYSA-N
• 2,6-Dimethyl-3-hydroxybenzoic acid
• 3-Hydroxy-2,6-dimethyl-benzoic acid

• Inchi： 1S/C9H10O3/c1-5-3-4-7(10)6(2)8(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： OYAQDECKBQDDBJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C(=O)O)=C1C

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoic acid, 3-hydroxy-2,6-dimethyl-

Benzoic Acid, 3-Hydroxy-2,6-Dimethyl- (CAS No. 90536-18-8): An Overview of Its Properties and Applications

Benzoic acid, 3-hydroxy-2,6-dimethyl- (CAS No. 90536-18-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 3-hydroxy-2,6-dimethylbenzoic acid, is characterized by its unique molecular structure and a wide range of potential applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of 3-hydroxy-2,6-dimethylbenzoic acid is C₁₀H₁₂O₃, and its molecular weight is approximately 180.20 g/mol. The compound features a benzene ring with a carboxylic acid group (-COOH) at the 1-position, a hydroxyl group (-OH) at the 3-position, and two methyl groups (-CH₃) at the 2- and 6-positions. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

3-Hydroxy-2,6-dimethylbenzoic acid can be synthesized through various methods. One common approach involves the reaction of 3-hydroxy-2,6-dimethylbenzaldehyde with an oxidizing agent such as potassium permanganate (KMnO₄) or sodium chlorite (NaClO₂). Another method involves the esterification of 3-hydroxy-2,6-dimethylbenzoic acid followed by hydrolysis to obtain the desired product. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In terms of physical properties, 3-hydroxy-2,6-dimethylbenzoic acid is a white crystalline solid that is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). It has a melting point of around 150°C and exhibits moderate solubility in water. The presence of the hydroxyl group makes it capable of forming hydrogen bonds, which can influence its solubility and reactivity in various media.

The chemical reactivity of 3-hydroxy-2,6-dimethylbenzoic acid is primarily centered around its carboxylic acid and hydroxyl groups. These functional groups enable the compound to participate in a variety of chemical reactions, including esterification, amidation, and condensation reactions. Additionally, the presence of the two methyl groups provides steric hindrance that can affect the reactivity and selectivity of these reactions.

In recent years, 3-hydroxy-2,6-dimethylbenzoic acid has been studied for its potential applications in pharmaceuticals and materials science. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For example, studies have shown that derivatives of 3-hydroxy-2,6-dimethylbenzoic acid exhibit anti-inflammatory and antioxidant properties. These findings have sparked interest in developing new drugs for treating inflammatory diseases and oxidative stress-related conditions.

Beyond pharmaceuticals, 3-hydroxy-2,6-dimethylbenzoic acid has also found applications in materials science. Its unique molecular structure makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. Research has demonstrated that polymers derived from 3-hydroxy-2,6-dimethylbenzoic acid exhibit enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 3-hydroxy-2,6-dimethylbenzoic acid is another important consideration. Studies have shown that this compound has low toxicity and is biodegradable under certain conditions. However, it is essential to handle it with care to prevent any potential environmental contamination. Proper waste management practices should be followed to ensure its safe disposal.

In conclusion, Benzoic acid, 3-hydroxy-2,6-dimethyl- (CAS No. 90536-18-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific fields.